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Compound of Interest

Compound Name:

4-(3,4-

Dimethoxybenzoyl)piperidine

hydrochloride

CAS No.: 124931-48-2

Cat. No.: B3376935

Get Quote

Strategic Intermediate for Acetylcholinesterase Inhibitors and CNS Therapeutics

Executive Summary
4-(3,4-Dimethoxybenzoyl)piperidine hydrochloride is a high-value heterocyclic intermediate

primarily utilized in the synthesis of Donepezil (Aricept), a reversible acetylcholinesterase

(AChE) inhibitor used in the palliative treatment of Alzheimer’s disease.

Beyond its role as a Donepezil precursor, this compound represents a versatile "privileged

structure" in CNS drug discovery. The 4-benzoylpiperidine scaffold serves as a core

pharmacophore for ligands targeting Sigma-1 receptors and 5-HT2A serotonin receptors. This

guide details the compound's chemical identity, industrial synthesis, critical quality attributes

(CQAs), and its pivotal role in the retrosynthetic logic of neurotherapeutics.
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Property Specification

Chemical Name
4-(3,4-Dimethoxybenzoyl)piperidine

hydrochloride

Systematic Name
(3,4-Dimethoxyphenyl)(piperidin-4-yl)methanone

hydrochloride

CAS Number
742665-98-1 (Free Base); HCl salt is often

custom-referenced.

Molecular Formula C₁₄H₁₉NO₃ · HCl

Molecular Weight 285.77 g/mol (Salt); 249.31 g/mol (Free Base)

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in water, methanol, DMSO; slightly

soluble in ethanol.

Melting Point 225–230 °C (Decomposes)

Key Functional Groups
Secondary amine (piperidine), Aryl ketone,

Methoxy ethers

Structural Significance
The molecule features a piperidine ring linked via a ketone bridge to a veratrole (1,2-

dimethoxybenzene) moiety.

Ketone Bridge: Provides a rigid spacer that can be reduced to a methylene group (benzyl) or

an alcohol, altering the pharmacodynamic profile.

Secondary Amine: Acts as a nucleophilic handle for N-alkylation (e.g., attachment of the

benzyl group in Donepezil).

Strategic Utility: The Donepezil Connection
The primary industrial application of this compound is as the direct precursor to 4-(3,4-

dimethoxybenzyl)piperidine, the pharmacophore required for Donepezil synthesis.
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Mechanism of Action (Synthesis Context)
Donepezil functions by binding to the anionic site of AChE. The 3,4-dimethoxybenzyl moiety

mimics the natural substrate acetylcholine, while the piperidine ring positions the molecule

within the enzyme's gorge.

The Transformation: 4-(3,4-Dimethoxybenzoyl)piperidine is subjected to Wolff-Kishner

reduction or Catalytic Hydrogenation to reduce the carbonyl (C=O) to a methylene (CH₂)

group.

Why use the Benzoyl intermediate? Direct benzylation of pyridine followed by reduction is

often less selective. The Friedel-Crafts acylation route to the benzoyl intermediate ensures

high regioselectivity at the 4-position, avoiding the formation of unwanted isomers.

Graphviz Diagram: Role in Donepezil Retrosynthesis
The following diagram illustrates the retrosynthetic logic placing 4-(3,4-

Dimethoxybenzoyl)piperidine as the critical node between raw materials and the API.
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Caption: Retrosynthetic analysis showing the target compound as the stable ketone precursor

to the Donepezil pharmacophore.

Synthesis Protocol
Disclaimer:This protocol is for research purposes. Scale-up requires process safety screening,

particularly for the Friedel-Crafts exotherm.

Method: Friedel-Crafts Acylation
This is the industry-standard route due to the low cost of veratrole and isonipecotic acid

derivatives.
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Reagents
Substrate: N-Acetylisonipecotoyl chloride (or N-Tosyl analog to prevent side reactions).

Arene: 1,2-Dimethoxybenzene (Veratrole).

Catalyst: Aluminum Chloride (AlCl₃) - anhydrous.

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Step-by-Step Workflow
Acyl Chloride Preparation:

React N-acetylisonipecotic acid with Thionyl Chloride (SOCl₂) at 50°C for 2 hours.

Remove excess SOCl₂ under vacuum. Critical: Residual SOCl₂ degrades the Friedel-

Crafts yield.

Friedel-Crafts Reaction:

Suspend anhydrous AlCl₃ (2.5 equiv) in dry DCM at 0°C.

Add 1,2-Dimethoxybenzene (1.1 equiv).

Dropwise addition of N-acetylisonipecotoyl chloride (dissolved in DCM) over 1 hour,

maintaining temp < 5°C.

Observation: The mixture will turn dark orange/red.

Allow to warm to RT and stir for 12 hours.

Quench & Isolation:

Pour reaction mixture onto ice/HCl slush (exothermic!).

Extract with DCM. Wash organic layer with brine and NaHCO₃.

Dry over MgSO₄ and concentrate to yield the N-Acetyl intermediate.
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Hydrolysis (Deprotection):

Reflux the N-Acetyl intermediate in 6N HCl for 6–12 hours.

Mechanism:[1][2] Cleaves the N-acetyl group without affecting the aryl ketone.

Cool to 0°C. The target 4-(3,4-Dimethoxybenzoyl)piperidine hydrochloride precipitates

as a solid.

Filter and recrystallize from Ethanol/Ether.

Graphviz Diagram: Synthesis Workflow
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Caption: Linear synthesis workflow from isonipecotic acid precursor to final HCl salt.

Analytical Characterization
To ensure the material is suitable for downstream API synthesis, the following attributes must

be validated.

Proton NMR (¹H NMR) in DMSO-d₆
Aryl Protons: Look for the characteristic 1,2,4-substitution pattern of the dimethoxybenzene

ring (3 signals in the 7.0–7.8 ppm range).

Methoxy Groups: Two distinct singlets (or overlapping) around 3.80–3.85 ppm (6H total).

Piperidine Ring:

Multiplets at 1.6–1.9 ppm (C3, C5 protons).

Multiplets at 2.9–3.3 ppm (C2, C6 protons adjacent to Nitrogen).[3]
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Diagnostic Signal: The methine proton at C4 (alpha to carbonyl) appears as a multiplet

around 3.5–3.6 ppm.

Amine Proton: Broad singlet/exchangeable peak > 8.5 ppm (ammonium proton).

HPLC Purity Profile
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Gradient Acetonitrile : Water (0.1% TFA).

Detection: UV at 230 nm and 280 nm (benzoyl absorption).

Impurity Limit:

Regioisomers: The 2,3-dimethoxy isomer is a potential impurity from the Friedel-Crafts

step. It must be < 0.1%.

Unreacted Veratrole: Must be removed (wash with non-polar solvent).

Handling and Stability
Storage: Hygroscopic. Store in a tightly sealed container under inert atmosphere

(Argon/Nitrogen) at 2–8°C.

Stability: The ketone functionality is stable, but the secondary amine is prone to oxidation if

left as a free base. The Hydrochloride salt significantly improves oxidative stability.

Safety:

GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.

Precaution: Avoid dust inhalation. As a CNS-active precursor, treat as a potential

pharmacological agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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